![molecular formula C25H27N3OS2 B2553973 2-({2-[(anilinocarbothioyl)amino]phenyl}sulfanyl)-N-(4-butylphenyl)acetamide CAS No. 763118-53-2](/img/structure/B2553973.png)
2-({2-[(anilinocarbothioyl)amino]phenyl}sulfanyl)-N-(4-butylphenyl)acetamide
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Overview
Description
This compound, also known as 2-((2-((ANILINOCARBOTHIOYL)AMINO)PHENYL)THIO)-N-(4-BUTYLPHENYL)ACETAMIDE, has the linear formula C25H27N3OS2 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C25H27N3OS2 . The CAS Number is 763118-53-2 .Scientific Research Applications
Quantum Chemical Insights and Molecular Docking
The compound has been characterized through spectroscopic methods like FT-IR and FT-Raman spectra. Quantum chemical studies, including density functional theory (DFT) with specific basis sets, provide insights into its molecular structure and vibrational assignments. The molecule's interaction with SARS-CoV-2 protein via molecular docking highlights its potential as an antiviral agent, specifically against COVID-19. Notably, the study of its geometry and electronic properties, such as stability confirmed by Natural Bond Orbital (NBO) analysis and Hirshfeld surface analysis, contributes to understanding the compound's behavior at the molecular level (Mary et al., 2020).
Synthesis and Characterization
The compound and its derivatives have been synthesized and characterized through various spectroscopic techniques such as IR, NMR, and UV-Vis. The crystal structures have been determined through X-ray diffraction, providing insights into the molecular conformation, hydrogen bond network, and thermal properties. Such studies are crucial for understanding the structural and chemical properties, which are fundamental for any further applications in pharmaceuticals or material science (Lahtinen et al., 2014).
Antimicrobial Studies
Several derivatives of the compound have been synthesized and screened for antimicrobial activity. These studies involve characterizing the synthesized compounds and assessing their effectiveness against various bacterial and fungal strains. Such research is instrumental in drug discovery and development, particularly in the search for new antimicrobial agents (Arora et al., 2012).
Vibrational Spectroscopic Studies and Pharmacokinetics
Further studies on the antiviral molecule derived from this compound have provided insights into its vibrational spectroscopic signatures and the effect of rehybridization on its structure. The pharmacokinetic properties, including adsorption, distribution, metabolism, excretion, and toxicity, are also investigated, contributing to the compound's understanding as a potential pharmaceutical agent (Mary et al., 2022).
Safety and Hazards
properties
IUPAC Name |
N-(4-butylphenyl)-2-[2-(phenylcarbamothioylamino)phenyl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3OS2/c1-2-3-9-19-14-16-21(17-15-19)26-24(29)18-31-23-13-8-7-12-22(23)28-25(30)27-20-10-5-4-6-11-20/h4-8,10-17H,2-3,9,18H2,1H3,(H,26,29)(H2,27,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTHKWBDVWOANNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)CSC2=CC=CC=C2NC(=S)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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